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Compound Focus: Einecs 266-502-9

CAS No.: 66866-42-0

Cat. No.: S3344208

Get Quote

Substance Identification Data

The table below summarizes the core identification data for EINECS 266-502-9 compiled from the search

results.

Property Value

EINECS Number 266-502-9 [1] [2]

CAS Number 66866-42-0 [1] [2]

Molecular Formula C10H11N2O7S [1] [2]

Molecular Weight 303.269 g/mol [1] [2]

IUPAC Name Information not available in search results

Systematic Name
(Source)

[2-amino-4-(2-aminophenyl)-4-oxobutanoyl]oxy sulfate [2]

Common Name (Source) (±)-alpha,2-diamino-gamma-oxobenzenebutyric acid,

sulphate [1]
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Proposed Research Workflow

The following diagram outlines a logical pathway to acquire the missing information, from basic lookup to

advanced analysis.

Start: Known Identifier
EINECS 266-502-9 / CAS 66866-42-0

1. Confirm Basic Identity 2. Retrieve IUPAC Name
and Structure

3. Locate Experimental Data
& Literature

4. Analyze Pathways
& Mechanisms

End: Compile
Technical Dossier

Click to download full resolution via product page

Due to the limited technical data available from the search, I cannot create the requested tables for

quantitative data or experimental protocols at this time.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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